Cas no 349551-31-1 ((2S)-2-Cyclohexyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid;hydrate)

• Product Name: (2S)-2-Cyclohexyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid;hydrate
• CAS No: 349551-31-1
• MF: C₁₃H₂₅NO₅
• MW: 275.341304540634
• CID: 2654415
• Update Time: 2023-08-07

(2S)-2-Cyclohexyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid;hydrate Chemical and Physical Properties

Names and Identifiers

• C13H23NO4.H2O
• Boc-Chg-OH yenH2O
• Boc-Chg-OH H2O
• 6290AH
• N-alpha-(t-Butoxycarbonyl)-L-cyclohexylglycine hydrate
• (2S)-2-Cyclohexyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid;hydrate

• Inchi： 1S/C13H23NO4.H2O/c1-13(2,3)18-12(17)14-10(11(15)16)9-7-5-4-6-8-9;/h9-10H,4-8H2,1-3H3,(H,14,17)(H,15,16);1H2/t10-;/m0./s1
• InChI Key： YHEBVGPODLEGHS-PPHPATTJSA-N
• SMILES： O(C(C)(C)C)C(N[C@H](C(=O)O)C1CCCCC1)=O.O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 303
• Topological Polar Surface Area: 76.6